Cas no 259823-88-6 (Cyclopropanecarboxylicacid, 1-cyano-2,2,3-trimethyl-)

Cyclopropanecarboxylicacid, 1-cyano-2,2,3-trimethyl- structure
259823-88-6 structure
Product Name:Cyclopropanecarboxylicacid, 1-cyano-2,2,3-trimethyl-
CAS No:259823-88-6
MF:C8H11NO2
MW:153.178442239761
CID:247237
PubChem ID:18433840
Update Time:2025-04-19

Cyclopropanecarboxylicacid, 1-cyano-2,2,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylicacid, 1-cyano-2,2,3-trimethyl-
    • 1-cyano-2,2,3-trimethylcyclopropane-1-carboxylic acid
    • 259823-88-6
    • SCHEMBL7597206
    • DTXSID50593730
    • Inchi: 1S/C8H11NO2/c1-5-7(2,3)8(5,4-9)6(10)11/h5H,1-3H3,(H,10,11)
    • InChI Key: XQXHBHFZMOUWBM-UHFFFAOYSA-N
    • SMILES: OC(C1(C#N)C(C)C1(C)C)=O

Computed Properties

  • Exact Mass: 153.078978594g/mol
  • Monoisotopic Mass: 153.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 61.1Ų
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